2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-nitrophenyl)acetamide
Description
2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-nitrophenyl)acetamide, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. MNPA is a thioacetamide derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Anticonvulsant Activity
Research has been conducted on the synthesis of omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, including structures with similarities to the compound . These derivatives were evaluated for their anticonvulsant activity against seizures induced by maximal electroshock (MES), identifying compounds with significant activity (Aktürk et al., 2002).
Antimicrobial and Anti-inflammatory Activities
Another study focused on the synthesis of acetamido pyrrolyl azoles/thiazoles/imidazoles, demonstrating antimicrobial and anti-inflammatory activities. Notably, specific nitro-substituted derivatives exhibited promising antibacterial activity against K. pneumoniae and good antifungal activity against P. chrysogenum. Methoxy acetamido pyrrolyl oxazole displayed potential anti-inflammatory activity (Sowmya et al., 2017).
Synthesis and Characterization of Novel Compounds
The field of chemical synthesis has also explored derivatives of imidazole and thiadiazole for their potential antioxidant and/or anti-inflammatory properties. Novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related compounds have been synthesized and evaluated, revealing compounds with significant antioxidant and anti-inflammatory activities (Koppireddi et al., 2013).
Potential as PET Tracers
Carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives have been synthesized for potential use as PET tracers in imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), showcasing the versatility of these compounds in diagnostic research (Gao et al., 2016).
properties
IUPAC Name |
2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O4S/c1-26-16-4-2-3-15(11-16)21-10-9-19-18(21)27-12-17(23)20-13-5-7-14(8-6-13)22(24)25/h2-11H,12H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYZFGLOKPDTMLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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